Cas no 848060-93-5 (7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one)
7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one Chemical and Physical Properties
Names and Identifiers
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- 7-[(2-chloro-4-fluorophenyl)methoxy]-3-(2-methoxyphenoxy)chromen-4-one
- 7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one
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- Inchi: 1S/C23H16ClFO5/c1-27-19-4-2-3-5-20(19)30-22-13-29-21-11-16(8-9-17(21)23(22)26)28-12-14-6-7-15(25)10-18(14)24/h2-11,13H,12H2,1H3
- InChI Key: OMDCARWTKICQFH-UHFFFAOYSA-N
- SMILES: C1OC2=C(C=CC(OCC3=CC=C(F)C=C3Cl)=C2)C(=O)C=1OC1=CC=CC=C1OC
7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3385-4322-2μmol |
7-[(2-chloro-4-fluorophenyl)methoxy]-3-(2-methoxyphenoxy)-4H-chromen-4-one |
848060-93-5 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4322-5μmol |
7-[(2-chloro-4-fluorophenyl)methoxy]-3-(2-methoxyphenoxy)-4H-chromen-4-one |
848060-93-5 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4322-10μmol |
7-[(2-chloro-4-fluorophenyl)methoxy]-3-(2-methoxyphenoxy)-4H-chromen-4-one |
848060-93-5 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4322-20μmol |
7-[(2-chloro-4-fluorophenyl)methoxy]-3-(2-methoxyphenoxy)-4H-chromen-4-one |
848060-93-5 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4322-1mg |
7-[(2-chloro-4-fluorophenyl)methoxy]-3-(2-methoxyphenoxy)-4H-chromen-4-one |
848060-93-5 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4322-2mg |
7-[(2-chloro-4-fluorophenyl)methoxy]-3-(2-methoxyphenoxy)-4H-chromen-4-one |
848060-93-5 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4322-3mg |
7-[(2-chloro-4-fluorophenyl)methoxy]-3-(2-methoxyphenoxy)-4H-chromen-4-one |
848060-93-5 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4322-4mg |
7-[(2-chloro-4-fluorophenyl)methoxy]-3-(2-methoxyphenoxy)-4H-chromen-4-one |
848060-93-5 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4322-5mg |
7-[(2-chloro-4-fluorophenyl)methoxy]-3-(2-methoxyphenoxy)-4H-chromen-4-one |
848060-93-5 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4322-10mg |
7-[(2-chloro-4-fluorophenyl)methoxy]-3-(2-methoxyphenoxy)-4H-chromen-4-one |
848060-93-5 | 10mg |
$79.0 | 2023-09-11 |
7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one Related Literature
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on 7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one
Introduction to 7-(2-Chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one (CAS No. 848060-93-5)
7-(2-Chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one, also known by its CAS number 848060-93-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are characterized by their unique structural features and potential biological activities. The presence of multiple functional groups, including chloro, fluoro, and methoxy substituents, imparts specific chemical and biological properties to this molecule, making it a valuable candidate for various therapeutic applications.
The structure of 7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one is particularly noteworthy due to its complexity and the strategic placement of functional groups. The 2-chloro-4-fluorophenyl moiety and the 2-methoxyphenoxy group are key contributors to its pharmacological profile. These substituents not only enhance the compound's solubility and bioavailability but also modulate its interactions with biological targets, such as enzymes and receptors.
Recent studies have highlighted the potential of 7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These properties make it a potential candidate for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its neuroprotective effects, 7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one has been investigated for its anti-cancer properties. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. This makes it a promising lead compound for the development of novel anti-cancer therapies.
The pharmacokinetic properties of 7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one have also been extensively studied. Its high lipophilicity and favorable metabolic stability contribute to its good oral bioavailability, which is crucial for its therapeutic efficacy. Preclinical studies have shown that this compound can effectively cross the blood-brain barrier, further enhancing its potential as a treatment for central nervous system disorders.
The safety profile of 7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one has been evaluated in several preclinical models. Toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.
In conclusion, 7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one (CAS No. 848060-93-5) represents a promising candidate for the development of novel therapeutics in various medical fields. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing the treatment of complex diseases.
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